Cas no 1544644-09-8 (9-(3,6-Bis(trifluoromethyl)-1,4-dioxan-2-yl)-2,2,3,3,4,4,5,5,6,6-decafluorononanoyl fluoride)

• Product Name: 9-(3,6-Bis(trifluoromethyl)-1,4-dioxan-2-yl)-2,2,3,3,4,4,5,5,6,6-decafluorononanoyl fluoride
• CAS No: 1544644-09-8
• MF: C₁₅H₁₁F₁₇O₃
• MW: 562.218904733658
• CID: 5716378
• PubChem ID: 71463911
• Update Time: 2023-10-31

9-(3,6-Bis(trifluoromethyl)-1,4-dioxan-2-yl)-2,2,3,3,4,4,5,5,6,6-decafluorononanoyl fluoride Chemical and Physical Properties

Names and Identifiers

• AMY6843
• 1544644-09-8
• 9-[3,6-bis(trifluoromethyl)-1,4-dioxan-2-yl]-2,2,3,3,4,4,5,5,6,6-decafluorononanoyl fluoride
• 9-(3,6-Bis(trifluoromethyl)-1,4-dioxan-2-yl)-2,2,3,3,4,4,5,5,6,6-decafluorononanoyl fluoride
• 9-(3,6-Bis(trifluoromethyl)-1,4-dioxan-2-yl)-2,2,3,3,4,4,5,5,6,6-decafluorononanoylfluoride

• MDL： MFCD23843813
• Inchi： 1S/C15H11F17O3/c16-8(33)10(19,20)14(29,30)15(31,32)13(27,28)9(17,18)3-1-2-5-7(12(24,25)26)34-4-6(35-5)11(21,22)23/h5-7H,1-4H2
• InChI Key： RZEXCUSSDZJJHD-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(=O)F)(F)F)(F)F)(F)F)(F)F)(CCCC1C(C(F)(F)F)OCC(C(F)(F)F)O1)F

Computed Properties

• Exact Mass: 562.0436730g/mol
• Monoisotopic Mass: 562.0436730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 337.6±42.0 °C(Predicted)